3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene

• IUPAC Name: 1,3-dichloro-2-(2-chloro-2,2-difluoroethyl)-5-methylbenzene
• InChI: InChI=1S/C9H7Cl3F2/c1-5-2-7(10)6(8(11)3-5)4-9(12,13)14/h2-3H,4H2,1H3
• InChI Key: OVOCUAXDQNFPAP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)CC(F)(F)Cl)Cl
• Molecular Formula: C9H7Cl3F2
• Molecular Weight: 259.5 g/mol

Description

3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene, also known as 3,5-DCF-T, is a synthetic compound that has been used for a variety of scientific applications in research and laboratory experiments. It is a halogenated toluene derivative, which is an aromatic hydrocarbon that is used as a building block for organic synthesis. It is a colorless, volatile liquid with a sweet odor and low solubility in water.

Mechanism of Action

The mechanism of action of 3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene is not fully understood. It is believed that the compound undergoes a series of reactions in which the chlorine atoms are replaced by fluorine atoms. This process is known as fluorination, and it is believed that the fluorination of this compound is responsible for its various scientific applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. Studies have shown that the compound is not toxic to humans, but it has been found to be toxic to some aquatic organisms. In addition, it has been shown to have a mutagenic effect in some organisms, and it has been found to be an eye irritant.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene in laboratory experiments is its versatility. It can be used as a reactant in a variety of synthetic reactions, and it is relatively easy to work with. However, there are some limitations to using this compound in laboratory experiments. It is a volatile compound, and as such it is difficult to handle and store. In addition, it is not soluble in water, which limits its use in certain reactions.

Future Directions

The future of 3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene is promising. Its versatility and low toxicity make it a useful compound for a variety of scientific applications. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. Additionally, further research is needed to develop more efficient methods for synthesizing this compound, as well as to explore new applications for the compound. Furthermore, research is needed to identify potential environmental and health risks associated with the use of this compound in laboratory experiments. Finally, research is needed to develop methods for safely disposing of this compound waste.

Synthesis Methods

3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene can be synthesized by a variety of methods. One of the most common methods is the reaction of 2-chloro-2,2-difluoroethyl toluene with chlorine in the presence of a Lewis acid catalyst. The reaction yields this compound as the main product. Other methods used to synthesize this compound include the reaction of 2-chloro-2,2-difluoroethyl toluene with bromine in the presence of a Lewis acid catalyst, and the reaction of 2-chloro-2,2-difluoroethyl toluene with a mixture of chlorine and bromine in the presence of a Lewis acid catalyst.

Scientific Research Applications

3,5-Dichloro-4-(2-chloro-2,2-difluoroethyl)toluene has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of compounds, such as benzothiazoles and benzoxazoles, as well as for the synthesis of pharmaceuticals. It has also been used as a reactant in the synthesis of polymers, and as a catalyst in the synthesis of polyesters. In addition, this compound has been used in the synthesis of monomers for the preparation of polyurethanes, and as a reactant in the synthesis of polyamides.